Cas no 2172654-58-7 (4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone)

• Product Name: 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone
• CAS No: 2172654-58-7
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD32701974
• CID: 4743171
• PubChem ID: 134183249
• Update Time: 2026-02-25

4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• BrC1=C(C(N(C=C1)C)=O)Cl
• 4-Bromo-3-chloro-1-methylpyridin-2(1H)-one
• 4-Bromo-3-chloro-1-methylpyridin-2-one
• 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone
• SCHEMBL19785547
• CS-0162927
• D81174
• BS-47736
• DB-167342
• 4-bromo-3-chloro-1-methyl-1,2-dihydropyridin-2-one
• 2172654-58-7
• SY252866
• MFCD32701974

• MDL： MFCD32701974
• Inchi： 1S/C6H5BrClNO/c1-9-3-2-4(7)5(8)6(9)10/h2-3H,1H3
• InChI Key： ODBWZJPDBZIYDM-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C)C(C=1Cl)=O

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone

Chemical Profile of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone (CAS No. 2172654-58-7)

4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone, identified by its CAS number 2172654-58-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring containing nitrogen and oxygen atoms. The presence of bromine and chlorine substituents at the 4th and 3rd positions, respectively, along with a methyl group at the 1st position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural features of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The bromo and chloro groups are particularly noteworthy, as they serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are widely employed in the construction of complex molecular architectures, enabling the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting halogenated pyridinones for their pharmacological properties. Studies have demonstrated that such compounds can exhibit inhibitory activity against a range of targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation. The methyl group at the 1st position of the pyridinone ring further enhances its metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone is its role as a key intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop potent inhibitors of Janus kinases (JAKs), which play a crucial role in signaling pathways associated with autoimmune disorders. The bromine and chlorine substituents facilitate the introduction of additional functional groups that can fine-tune the binding interactions with the target protein.

Moreover, the pyridinone core has been shown to possess favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for the development of orally active drugs that can reach their target sites efficiently. The structural versatility of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone allows medicinal chemists to explore diverse chemical space, leading to the identification of compounds with improved efficacy and reduced toxicity.

Recent advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict the binding modes of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone derivatives to biological targets with high accuracy. By integrating experimental data with computational insights, scientists can rapidly optimize lead structures before moving into costly synthetic and biological evaluations.

The synthesis of 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions to introduce the bromine and chlorine substituents, followed by methylation at the 1st position. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone (CAS No. 2172654-58-7) represents a promising scaffold for drug discovery due to its structural features and synthetic accessibility. Its halogenated pyridinone core provides numerous opportunities for further derivatization, making it a valuable building block for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that 4-Bromo-3-chloro-1-methyl-2(1H)-pyridinone will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.